molecular formula C11H12N2OS B8475195 1-(Benzothiazol-6-ylamino)-butan-2-one

1-(Benzothiazol-6-ylamino)-butan-2-one

Cat. No.: B8475195
M. Wt: 220.29 g/mol
InChI Key: BWQVVYQKLPEOPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Benzothiazol-6-ylamino)-butan-2-one is a useful research compound. Its molecular formula is C11H12N2OS and its molecular weight is 220.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N2OS

Molecular Weight

220.29 g/mol

IUPAC Name

1-(1,3-benzothiazol-6-ylamino)butan-2-one

InChI

InChI=1S/C11H12N2OS/c1-2-9(14)6-12-8-3-4-10-11(5-8)15-7-13-10/h3-5,7,12H,2,6H2,1H3

InChI Key

BWQVVYQKLPEOPS-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)CNC1=CC2=C(C=C1)N=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium acetate (300 mg, 3.66 mmol) and 1-bromo-butan-2-one (0.373 mL, 3.66 mmol) were added to a stirred solution of benzothiazol-6-ylamine (500 mg, 3.328 mmol) in methanol (10 mL) under nitrogen atmosphere. The resulting reaction mass was stirred at room temperature for 24 hours. The reaction was monitored by TLC (20% ethyl acetate in hexane). The reaction mixture was filtered and the solid collected was dried under reduced pressure to afford 250 mg of the product (32% yield).
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
0.373 mL
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
32%

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